[(1R,3R,6S,8R,11S,12S,15R,16R)-7,7,12,16-Tetramethyl-15-[(2R)-6-methylhept-5-en-2-yl]-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate

• CAS No.: 11042-64-1
• Product Name: [(1R,3R,6S,8R,11S,12S,15R,16R)-7,7,12,16-Tetramethyl-15-[(2R)-6-methylhept-5-en-2-yl]-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Molecular Formula: C40H58O4
• Molecular Weight: 602.9 g/mol
• IUPAC Name: [7,7,12,16-tetramethyl-15-(6-methylhept-5-en-2-yl)-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C40H58O4/c1-26(2)10-9-11-27(3)29-18-20-38(7)33-16-15-32-36(4,5)34(19-21-39(32)25-40(33,39)23-22-37(29,38)6)44-35(42)17-13-28-12-14-30(41)31(24-28)43-8/h10,12-14,17,24,27,29,32-34,41H,9,11,15-16,18-23,25H2,1-8H3/b17-13+
• Standard InChIKey: FODTZLFLDFKIQH-FSVGXZBPSA-N
• Isomeric SMILES: C[C@H](CCC=C(C)C)[C@H]1CC[C@@]2([C@@]1(CC[C@@]34[C@H]2CC[C@@H]5[C@]3(C4)CC[C@@H](C5(C)C)OC(=O)/C=C/C6=CC(=C(C=C6)O)OC)C)C
• SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• Canonical SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• Melting Point: 148-150°C
• Physical Description: Solid
• Description: Oryzanol a, also known as fracye, belongs to the class of organic compounds known as cycloartanols and derivatives. These are steroids containing a cycloartanol moiety. Oryzanol a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Oryzanol a has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, oryzanol a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, oryzanol a can be found in cereals and cereal products, fats and oils, and rice. This makes oryzanol a a potential biomarker for the consumption of these food products.
• Synonyms: gamma-oryzanol; oryzanol; triacontane 3-(4-hydroxy-3-methoxyphenyl)-2-propenate
• Reference: 1. Masuzaki H, Kozuka C, Okamoto S, Yonamine M, Tanaka H, Shimabukuro M. Brown rice-specific γ-oryzanol as a promising prophylactic avenue to protect against diabetes mellitus and obesity in humans. J Diabetes Investig. 2019 Jan;10(1):18-25. doi: 10.1111/jdi.12892. Epub 2018 Aug 21. PMID: 29978570; PMCID: PMC6319487.; ; 2. Rungratanawanich W, Cenini G, Mastinu A, Sylvester M, Wilkening A, Abate G, Bonini SA, Aria F, Marziano M, Maccarinelli G, Memo M, Voos W, Uberti D. γ-Oryzanol Improves Cognitive Function and Modulates Hippocampal Proteome in Mice. Nutrients. 2019 Mar 31;11(4):753. doi: 10.3390/nu11040753. PMID: 30935111; PMCID: PMC6520752.; ; 3. Escobar E, Lopes S, Malavolta C, Ramalho JB, Missio D, Pinto HF, Soares MB, Leivas FG, Brum DDS, Cibin FWS. Effect of γ-oryzanol on testicular degeneration induced by scrotal insulation in rams. Theriogenology. 2019 Apr 1;128:167-175. doi: 10.1016/j.theriogenology.2019.01.041. Epub 2019 Feb 7. PMID: 30772660.; ; 4. Mastinu A, Bonini SA, Rungratanawanich W, Aria F, Marziano M, Maccarinelli G, Abate G, Premoli M, Memo M, Uberti D. Gamma-oryzanol Prevents LPS-induced Brain Inflammation and Cognitive Impairment in Adult Mice. Nutrients. 2019 Mar 29;11(4):728. doi: 10.3390/nu11040728. PMID: 30934852; PMCID: PMC6520753.; ; 5. Lesma G, Luraghi A, Bavaro T, Bortolozzi R, Rainoldi G, Roda G, Viola G, Ubiali D, Silvani A. Phytosterol and γ-Oryzanol Conjugates: Synthesis and Evaluation of their Antioxidant, Antiproliferative, and Anticholesterol Activities. J Nat Prod. 2018 Oct 26;81(10):2212-2221. doi: 10.1021/acs.jnatprod.8b00465. Epub 2018 Oct 17. PMID: 30360625.
• PubChem Compound: 12313778
• Last Modified: Dec 23 2021